![molecular formula C4H2ClIN2 B2789173 2-Chloro-3-iodopyrazine CAS No. 191340-85-9](/img/structure/B2789173.png)
2-Chloro-3-iodopyrazine
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Overview
Description
2-Chloro-3-iodopyrazine is a chemical compound with the molecular formula C4H2ClIN2 . It has an average mass of 240.430 Da and a monoisotopic mass of 239.895111 Da .
Molecular Structure Analysis
The molecular structure of this compound consists of a pyrazine ring, which is a six-membered aromatic ring with two nitrogen atoms, substituted with a chlorine atom at the 2-position and an iodine atom at the 3-position .Physical and Chemical Properties Analysis
This compound is a solid at room temperature . It should be stored in a dark place, under an inert atmosphere, at a temperature between 2-8°C .Scientific Research Applications
Synthesis and Industrial Application
2-Chloro-3-iodopyrazine has been explored in the synthesis of various compounds and has shown potential for industrial applications. For example, 1-chloro-1,2-benziodoxol-3-one, a related reagent, is used for efficient chlorination of nitrogen-containing heterocycles and arenes. This method has been demonstrated on a gram scale, suggesting potential for industrial scalability (Wang et al., 2016).
Chemical Synthesis and Modification
The synthesis of this compound involves multiple steps, starting from 2-cyanopyrazine, and has been utilized to create derivatives for further chemical applications (Chun-fang, 2010). Also, the reaction of CuI and 2-iodopyrazine in acetonitrile leads to two modifications of a new copper(I) iodide coordination polymer, showcasing the compound's utility in coordination chemistry (Näther et al., 2003).
Pharmaceutical and Dye Synthesis
This compound has been used in palladium-catalyzed aminocarbonylation of nitrogen-containing iodo-heteroaromatics, leading to the synthesis of compounds like N-substituted nicotinamides and pyridyl-glyoxylamides, which have potential biological significance (Takács et al., 2007).
Environmental Studies
In environmental science, derivatives of this compound, like atrazine, have been studied for their effects on soil and water. Research on atrazine degradation under various redox conditions has provided insights into its environmental behavior (Crawford et al., 2000).
Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating that it can be harmful if swallowed, cause skin irritation, serious eye damage, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
Mechanism of Action
Target of Action
This compound is a halogenated pyrazine, a class of compounds known for their diverse biological activities, but its specific targets remain to be identified .
Mode of Action
The halogen atoms can form halogen bonds with protein residues, while the pyrazine ring can engage in pi-stacking and other non-covalent interactions .
Biochemical Pathways
The specific biochemical pathways affected by 2-Chloro-3-iodopyrazine are currently unknown due to the lack of studies on this compound. Halogenated pyrazines have been used in the synthesis of various pharmaceuticals and could potentially interfere with a wide range of biochemical pathways .
Pharmacokinetics
For instance, halogens can increase a compound’s lipophilicity, which could enhance cellular absorption and distribution .
Result of Action
Halogenated pyrazines have been used in the development of various pharmaceuticals, suggesting that they can have significant biological effects .
Properties
IUPAC Name |
2-chloro-3-iodopyrazine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H2ClIN2/c5-3-4(6)8-2-1-7-3/h1-2H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZEADRFPMIXXSLG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C(C(=N1)Cl)I |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H2ClIN2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
240.43 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
191340-85-9 |
Source
|
Record name | 2-chloro-3-iodopyrazine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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